1-[(4-Butoxyphenyl)sulfonyl]-4-(3-chlorophenyl)piperazine
1-[(4-Butoxyphenyl)sulfonyl]-4-(3-chlorophenyl)piperazine
Brand Name:
Vulcanchem
CAS No.:
667892-58-2
VCID:
VC0486365
InChI:
InChI=1S/C20H25ClN2O3S/c1-2-3-15-26-19-7-9-20(10-8-19)27(24,25)23-13-11-22(12-14-23)18-6-4-5-17(21)16-18/h4-10,16H,2-3,11-15H2,1H3
SMILES:
CCCCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl
Molecular Formula:
C20H25ClN2O3S
Molecular Weight:
408.9g/mol
1-[(4-Butoxyphenyl)sulfonyl]-4-(3-chlorophenyl)piperazine
CAS No.: 667892-58-2
Main Products
VCID: VC0486365
Molecular Formula: C20H25ClN2O3S
Molecular Weight: 408.9g/mol
![1-[(4-Butoxyphenyl)sulfonyl]-4-(3-chlorophenyl)piperazine - 667892-58-2](/images/no_structure.jpg)
| CAS No. | 667892-58-2 |
|---|---|
| Product Name | 1-[(4-Butoxyphenyl)sulfonyl]-4-(3-chlorophenyl)piperazine |
| Molecular Formula | C20H25ClN2O3S |
| Molecular Weight | 408.9g/mol |
| IUPAC Name | 1-(4-butoxyphenyl)sulfonyl-4-(3-chlorophenyl)piperazine |
| Standard InChI | InChI=1S/C20H25ClN2O3S/c1-2-3-15-26-19-7-9-20(10-8-19)27(24,25)23-13-11-22(12-14-23)18-6-4-5-17(21)16-18/h4-10,16H,2-3,11-15H2,1H3 |
| Standard InChIKey | GANBYANCCVDMNW-UHFFFAOYSA-N |
| SMILES | CCCCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl |
| Canonical SMILES | CCCCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl |
| PubChem Compound | 1818596 |
| Last Modified | Nov 11 2021 |
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